Cas no 73234-90-9 (1-phenyl-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1-phenyl-2-(prop-2-yn-1-yl)benzene
• CAS No: 73234-90-9
• MF: C₁₅H₁₂
• MW: 192.255784034729
• CID: 6203058
• PubChem ID: 102125331
• Update Time: 2025-05-20

1-phenyl-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-(prop-2-yn-1-yl)benzene
• 73234-90-9
• EN300-1860974

• Inchi： 1S/C15H12/c1-2-8-13-11-6-7-12-15(13)14-9-4-3-5-10-14/h1,3-7,9-12H,8H2
• InChI Key： FCJNODBVCAQFTP-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1CC#C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.093900383g/mol
• Monoisotopic Mass: 192.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-phenyl-2-(prop-2-yn-1-yl)benzene

1-phenyl-2-(prop-2-yn-1-yl)benzene: A Comprehensive Overview

The compound 1-phenyl-2-(prop-2-yn-1-yl)benzene (CAS No. 73234-90-9) is an organic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its benzene ring substituted with a phenyl group at position 1 and a propargyl group (propargyl being the substituent at position 2). The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-phenyl-2-(propargyl)benzene, allowing researchers to explore its potential in diverse areas. One of the most notable applications is in the field of materials science, where this compound serves as a precursor for the synthesis of advanced materials such as carbon nanotubes and graphene derivatives. The propargyl group's ability to undergo cyclization reactions under specific conditions has been exploited to create novel nanostructured materials with enhanced mechanical and electronic properties.

In the realm of pharmaceutical research, 1-phenyl-substituted benzene derivatives have been investigated for their potential as drug candidates. The compound's structure provides a scaffold for further functionalization, enabling the attachment of bioactive groups that can target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential use in therapeutic applications.

The synthesis of 1-CAS No. 73234909 typically involves a multi-step process that begins with the preparation of the benzene ring followed by substitution reactions to introduce the phenyl and propargyl groups. Recent research has focused on optimizing these reactions to improve yield and purity, leveraging catalytic systems and green chemistry principles. These advancements not only enhance the scalability of production but also align with sustainability goals in the chemical industry.

Another area where 1-CAS No. 73234909 has shown promise is in organic electronics. The compound's conjugated system allows for efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its integration into polymer blends to enhance device performance, demonstrating its versatility in electronic applications.

From an analytical standpoint, the characterization of 1-CAS No. 73234909 has benefited from modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications. Additionally, computational chemistry tools have been employed to predict the compound's reactivity and stability under various conditions, further aiding in its development.

In conclusion, 1-CAS No. 73234909 stands out as a versatile organic compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future innovations in chemistry and materials science is expected to grow significantly.